Cas no 1171544-65-2 (N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide)

• Product Name: N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide
• CAS No: 1171544-65-2
• MF: C₁₂H₁₁N₅O₂S
• MW: 289.313040018082
• CID: 6505855
• PubChem ID: 42109180
• Update Time: 2025-10-29

N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide
• N-(5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide
• N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• F5036-0021
• 1171544-65-2
• N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• AKOS024492807

• Inchi： 1S/C12H11N5O2S/c1-7-6-8(16-17(7)2)11-14-15-12(19-11)13-10(18)9-4-3-5-20-9/h3-6H,1-2H3,(H,13,15,18)
• InChI Key： RJBHICHTLYCRLL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1=NN=C(C2C=C(C)N(C)N=2)O1)=O

Computed Properties

• Exact Mass: 289.06334578g/mol
• Monoisotopic Mass: 289.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide

N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide (CAS No. 1171544-65-2): A Comprehensive Overview

N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide (CAS No. 1171544-65-2) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound combines a 1,3,4-oxadiazole ring with a thiophene-2-carboxamide moiety and a 1,5-dimethyl-1H-pyrazole group, making it a versatile molecule for research and development.

The 1,3,4-oxadiazole ring is a well-known pharmacophore in medicinal chemistry, often associated with biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. The presence of the thiophene-2-carboxamide group further enhances the compound's potential for interaction with biological targets, while the 1,5-dimethyl-1H-pyrazole moiety adds steric and electronic diversity. Researchers are particularly interested in this compound for its potential role in drug discovery and material science.

One of the most frequently asked questions about N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide is its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. Its stability is generally good under ambient conditions, though prolonged exposure to light or extreme pH levels may degrade the compound.

In the context of current research trends, N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide is being explored for its potential applications in organic electronics and pharmaceutical intermediates. The compound's conjugated system and electron-rich heterocycles make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Additionally, its structural motifs are being investigated for their ability to modulate enzyme activity or receptor binding in drug development.

The synthesis of N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide typically involves multi-step reactions, starting from readily available precursors like thiophene-2-carboxylic acid and 1,5-dimethyl-1H-pyrazole-3-carbohydrazide. Researchers often employ condensation and cyclization reactions to construct the 1,3,4-oxadiazole ring. The purity and yield of the final product can be optimized using techniques such as column chromatography and recrystallization.

Another area of interest is the compound's potential as a fluorescent probe or biomarker. Due to its aromatic and heterocyclic nature, N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide may exhibit fluorescence properties that could be harnessed for imaging or diagnostic applications. Preliminary studies suggest that modifications to the thiophene or oxadiazole rings could fine-tune its optical properties.

From a commercial perspective, the demand for N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide is expected to grow as more researchers explore its applications. Suppliers and manufacturers are increasingly offering this compound in small quantities for laboratory use, with prices varying based on purity and scale. Researchers are advised to verify the compound's specifications, including HPLC or NMR data, before purchasing.

In summary, N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide (CAS No. 1171544-65-2) is a promising compound with diverse potential applications in pharmaceuticals, materials science, and diagnostics. Its unique combination of heterocyclic rings and functional groups makes it a valuable subject for ongoing research. As scientific understanding of this compound deepens, its role in advancing technology and medicine is likely to expand.